Cas no 2034599-74-9 (N-2-(5-chlorothiophen-2-yl)-2-methoxyethyl-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(5-chlorothiophen-2-yl)-2-methoxyethyl-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 2034599-74-9
• MF: C₁₇H₁₉ClN₂O₄S
• MW: 382.861762285233
• CID: 5982231
• PubChem ID: 92124803
• Update Time: 2025-05-19

N-2-(5-chlorothiophen-2-yl)-2-methoxyethyl-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5-chlorothiophen-2-yl)-2-methoxyethyl-N'-(2-methoxyphenyl)methylethanediamide
• N'-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N-[(2-methoxyphenyl)methyl]oxamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[(2-methoxyphenyl)methyl]ethanediamide
• F6521-8161
• AKOS026693856
• N1-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-N2-(2-methoxybenzyl)oxalamide
• 2034599-74-9

• Inchi： 1S/C17H19ClN2O4S/c1-23-12-6-4-3-5-11(12)9-19-16(21)17(22)20-10-13(24-2)14-7-8-15(18)25-14/h3-8,13H,9-10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： OPJLYJQYBASKRU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)C(NCC(C1SC(Cl)=CC=1)OC)=O

Computed Properties

• Exact Mass: 382.0754060g/mol
• Monoisotopic Mass: 382.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(5-chlorothiophen-2-yl)-2-methoxyethyl-N'-(2-methoxyphenyl)methylethanediamide

N-2-(5-Chlorothiophen-2-yl)-2-methoxyethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 2034599-74-9)

The compound N-2-(5-chlorothiophen-2-yl)-2-methoxyethyl-N'-(2-methoxyphenyl)methylethanediamide, identified by the CAS number 2034599-74-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a thiophene ring substituted with chlorine and methoxy groups, as well as an ethanediamide functional group. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The presence of the thiophene ring, a heterocyclic aromatic system, is known to confer stability and bioavailability to molecules. The substitution pattern on the thiophene ring, particularly the 5-chloro and 2-methoxy groups, enhances its electronic properties, making it a promising candidate for pharmacological applications. Researchers have explored its potential as an anti-inflammatory agent, demonstrating significant activity in vitro against inflammatory pathways.

In addition to its pharmacological applications, this compound has shown promise in materials science. The ethanediamide group imparts amide functionalities, which are valuable in polymer synthesis and surface modification. Recent advancements in green chemistry have led to the development of eco-friendly synthesis routes for this compound, reducing its environmental footprint while maintaining its high purity and performance.

The synthesis of N-2-(5-chlorothiophen-2-yl)-2-methoxyethyl-N'-(2-methoxyphenyl)methylethanediamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, leading to higher yields and improved product quality. This approach not only enhances the efficiency of production but also aligns with the growing demand for sustainable chemical manufacturing practices.

Furthermore, this compound has been investigated for its role in agricultural applications. Its ability to modulate plant growth hormones has been explored in recent studies, suggesting its potential as a bio-stimulant for crop enhancement. Field trials have demonstrated improved yield and stress tolerance in crops treated with this compound, indicating its potential as a sustainable solution for modern agriculture.

In conclusion, N-2-(5-chlorothiophen-2-yl)-2-methoxyethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 2034599-74-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in driving innovation across various sectors.